Cas no 212516-35-3 (Verimol B)

• Product Name: Verimol B
• CAS No: 212516-35-3
• Molecular Formula: C₁₈H₂₀O₅
• Molecular Weight: 316.348405838013
• CID: 6644078
• PubChem ID: 45360335

Verimol B Properties

Names and Identifiers

• CHEBI:175066
• Verimol B
• NCGC00347769-02![2-hydroxy-1-(4-methoxyphenyl)propyl] 4-methoxybenzoate
• AKOS040738835
• Compound NP-014909
• 212516-35-3
• [2-hydroxy-1-(4-methoxyphenyl)propyl] 4-methoxybenzoate
• 2-hydroxy-1-(4-methoxyphenyl)propyl 4-methoxybenzoate

• InChIKey： PCUOEOPTDCUNQQ-UHFFFAOYSA-N
• Inchi： 1S/C18H20O5/c1-12(19)17(13-4-8-15(21-2)9-5-13)23-18(20)14-6-10-16(22-3)11-7-14/h4-12,17,19H,1-3H3
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)C(C1C=CC(=CC=1)OC)C(C)O

Computed Properties

• Exact Mass: 316.13107373g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 316.13107373g/mol
• Heavy Atom Count: 23
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives